4-Fluorophenyl 4-methoxybenzoate

• Molecular Formula: C14H11FO3
• Molecular Weight: 246.23 g/mol
• IUPAC Name: (4-fluorophenyl) 4-methoxybenzoate
• InChI: InChI=1S/C14H11FO3/c1-17-12-6-2-10(3-7-12)14(16)18-13-8-4-11(15)5-9-13/h2-9H,1H3
• InChI Key: FFXJPOBHMPBQEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)F

Description

4-Fluorophenyl 4-methoxybenzoate is a useful research compound. Its molecular formula is C14H11FO3 and its molecular weight is 246.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 6.0 g of 4-fluorophenol (manufactured by TOKYO CHEMICAL INDUSTRIES, LTD.) in 60 ml of chloroform were added 6 ml of triethylamine and a solution of 4.0 g of 4-methoxybenzoyl chloride (manufactured by TOKYO CHEMICAL INDUSTRIES, LTD.) in 40 ml of chloroform, and the mixture was stirred at 55° C for 1 hour. The reaction solution was separated by adding to it 100 ml of dichloromethane, 200 ml of water, and 25 ml of a 1N aqueous solution of sodium hydroxide. The organic layer was dried over anhydrous sodium sulfate and then concentrated to obtain 8.1 g of the title compound.

Synthesis routes and methods II

Procedure details

Triethylamine (6 mL) and a solution of 4.0 g of 4-methoxybenzoyl chloride (supplied from Tokyo Chemical Industry) in 40 mL of chloroform were added to a solution of 6.0 g of 4-fluorophenol (supplied from Tokyo Chemical Industry) in 60 mL of chloroform, and stirred at 55° C. for one hour. Then 100 mL of dichloromethane, 200 mL of water and 25 mL of an aqueous solution of 1 N sodium hydroxide were added to the reaction solution, and the mixture was separated into two liquid phases. The organic layer was dried on sodium sulfate anhydrate and subsequently concentrated, to yield 8.1 g of the title compound.